Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Ro 14-9578 activity comparison Gram-positive
vs Gram-negative

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ro 14-9578

CAS No.: 100891-41-6

Cat. No.: S541578

Data Summary and Experimental Context

The table below summarizes the available information on Re 14-9578 and the primary experimental findings
from the 1987 study.

Property Details for Ro 14-9578

Compound Type  Tricyclic quinolone analog [1]

Mechanism of Inhibition of DNA gyrase [1]

Action

Tested Escherichia coli (Gram-negative), Staphylococcus aureus (Gram-positive) [1]
Organisms

Key Conclusion Antibacterial activity and effects on DNA biosynthesis and cell morphology were
comparable to nalidixic acid and oxolinic acid [1]

The original research used several standard microbiological methods to determine the compound's activity

[1]:
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e Assessment of Antibacterial Activity: This typically involves determining the Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible bacterial
growth.

o Effects on Cell Morphology: Microscopic examination of bacterial cells after exposure to the
antibiotic to observe physical changes.

¢ Inhibition of DNA Biosynthesis: Measuring the incorporation of radiolabeled thymidine into bacterial
DNA to assess the impact on DNA replication.

e Gyrase Supercoiling Assay: An in vitro assay that directly tests the drug's ability to inhibit the DNA
supercoiling activity of the gyrase enzyme.

Mechanism of Action and Testing Workflow

The following diagram illustrates the shared mechanism of action of quinolone antibiotics, including Re 14-

9578, and the general workflow for evaluating their activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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